Flubromazepam
Flubromazepam
Flubromazepam is a designer benzodiazepine that has recently been detected in recreational drugs. Similar compounds have sedative and muscle relaxant effects. This product is intended for forensic and research purposes.
Brand Name:
Vulcanchem
CAS No.:
2647-50-9
VCID:
VC0159081
InChI:
InChI=1S/C15H10BrFN2O/c16-9-5-6-13-11(7-9)15(18-8-14(20)19-13)10-3-1-2-4-12(10)17/h1-7H,8H2,(H,19,20)
SMILES:
C1C(=O)NC2=C(C=C(C=C2)Br)C(=N1)C3=CC=CC=C3F
Molecular Formula:
C15H10BrFN2O
Molecular Weight:
333.15 g/mol
Flubromazepam
CAS No.: 2647-50-9
Reference Standards
VCID: VC0159081
Molecular Formula: C15H10BrFN2O
Molecular Weight: 333.15 g/mol
| CAS No. | 2647-50-9 |
|---|---|
| Product Name | Flubromazepam |
| Molecular Formula | C15H10BrFN2O |
| Molecular Weight | 333.15 g/mol |
| IUPAC Name | 7-bromo-5-(2-fluorophenyl)-1,3-dihydro-1,4-benzodiazepin-2-one |
| Standard InChI | InChI=1S/C15H10BrFN2O/c16-9-5-6-13-11(7-9)15(18-8-14(20)19-13)10-3-1-2-4-12(10)17/h1-7H,8H2,(H,19,20) |
| Standard InChIKey | ZRKDDZBVSZLOFS-UHFFFAOYSA-N |
| SMILES | C1C(=O)NC2=C(C=C(C=C2)Br)C(=N1)C3=CC=CC=C3F |
| Canonical SMILES | C1C(=O)NC2=C(C=C(C=C2)Br)C(=N1)C3=CC=CC=C3F |
| Description | Flubromazepam is a designer benzodiazepine that has recently been detected in recreational drugs. Similar compounds have sedative and muscle relaxant effects. This product is intended for forensic and research purposes. |
| Synonyms | 7-bromo-5-(2-fluorophenyl)-1,3-dihydro-2H-1,4-benzodiazepin-2-one |
| Reference | 1.Moosmann, B.,Huppertz, L.M.,Hutter, M., et al. Detection and identification of the designer benzodiazepine flubromazepam and preliminary data on its metabolism and pharmacokinetics. Journal of Mass Spectrometry 48(11), 1150-1159 (2013). |
| PubChem Compound | 12947024 |
| Last Modified | Nov 11 2021 |
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